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Compound of Interest

Compound Name: T 26c disodium salt

Cat. No.: B1436100

Get Quote

Executive Summary
T-26c disodium salt is a highly potent, selective, and orally bioavailable inhibitor of Matrix

Metalloproteinase-13 (MMP-13), also known as collagenase-3. Originally optimized by

researchers at Takeda Pharmaceutical Company (published by Nara et al., 2014), this

compound represents a significant milestone in the search for disease-modifying osteoarthritis

drugs (DMOADs).

Unlike first-generation broad-spectrum MMP inhibitors (which failed clinically due to

Musculoskeletal Syndrome caused by MMP-1/MMP-2 inhibition), T-26c exhibits picomolar

potency (IC50 = 6.9 pM) and >2600-fold selectivity for MMP-13 over related metalloproteases.

This guide details the chemical discovery, the specific synthetic pathway for the disodium salt,

and the validation protocols required for its application in drug development.
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Property Description

Code Name T-26c (Disodium Salt)

Chemical Name

Disodium 4-[[[[2-[[[[3-

(methyloxy)phenyl]methyl]amino]carbonyl]-4-

oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-

yl]methyl]oxy]methyl]benzoate

CAS No. 869298-22-6 (Salt); 869296-13-9 (Free Acid)

Molecular Formula C₂₄H₁₉N₃Na₂O₆S

Molecular Weight 523.47 g/mol

Target MMP-13 (Collagenase-3)

Potency (IC50) 6.9 pM (MMP-13)

Selectivity
>2600-fold vs. MMP-1, MMP-2, MMP-9, MMP-

14

Solubility
Soluble in water (up to ~1 mM) and DMSO (up

to ~10 mM)

Structural Logic
The T-26c scaffold is built upon a thieno[2,3-d]pyrimidine-4-one core.

S1' Pocket Occupancy: The 5-position side chain (benzoic acid ether) is designed to extend

into the S1' specificity pocket of MMP-13, which is deeper and more hydrophobic than in

other MMPs.

Zinc Binding: The core structure facilitates chelation with the catalytic zinc ion essential for

MMP hydrolytic activity.

Salt Formation: The conversion of the carboxylic acid tail to a disodium salt drastically

improves aqueous solubility and oral bioavailability (AUC) compared to the free acid form.

Mechanism of Action: Selective Inhibition
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MMP-13 is the primary enzyme responsible for the irreversible degradation of type II collagen

in articular cartilage. T-26c functions as a competitive, non-covalent inhibitor.

Pathway Visualization
The following diagram illustrates the pathological role of MMP-13 in Osteoarthritis (OA) and the

intervention point of T-26c.
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Figure 1: Mechanism of Action. T-26c intercepts the OA pathology by selectively blocking Active

MMP-13, preventing Type II Collagen hydrolysis.[1]

Synthesis of T-26c Disodium Salt
The synthesis of T-26c is a multi-step process centered on constructing the substituted

thieno[2,3-d]pyrimidine core. The following protocol is synthesized from the authoritative work

of Nara et al. (2014).

Retrosynthetic Analysis
Final Step: Salt formation (NaOH).

Late Stage: Saponification of the ester to the acid.

Core Construction: Cyclization of a 2-amino-3-thiophenecarboxylate derivative.

Detailed Synthetic Route[4]
Step 1: Construction of the Thiophene Core
The synthesis begins with a Gewald-type reaction or a modification thereof to generate the

functionalized thiophene precursor.

Reagents: Methyl cyanoacetate, Sulfur, Triethylamine, appropriate aldehyde/ketone

precursor.

Product: Methyl 2-amino-4-methyl-thiophene-3-carboxylate (or similar substituted analog

depending on the exact starting linker).

Step 2: Formation of Thieno[2,3-d]pyrimidine Core
The thiophene intermediate is cyclized to form the pyrimidine ring.

Reagents: Chloroacetyl isocyanate or similar urea-forming agents, followed by base-

mediated cyclization.
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Process: The amino group at position 2 and the ester at position 3 of the thiophene react to

close the pyrimidine ring, yielding the thieno[2,3-d]pyrimidine-2,4-dione intermediate.

Step 3: Introduction of the 5-Position Side Chain
This is a critical step for potency. The methyl group at the 5-position is functionalized (often via

bromination) and then coupled to the benzoate linker.

Reagents: NBS (N-bromosuccinimide), AIBN (radical initiator).

Intermediate: 5-(Bromomethyl)-thieno[2,3-d]pyrimidine derivative.

Coupling: Reaction with Methyl 4-(hydroxymethyl)benzoate.

Conditions: Ag₂CO₃ or mild base in DMF.

Result: Ether linkage formation.

Step 4: Introduction of the 2-Position Amide
The 2-position functionality determines the "left-hand" side of the molecule, crucial for

selectivity.

Reagents: 3-Methoxybenzylamine.

Method: If the 2-position is a carboxylic ester (from initial scaffold design), direct aminolysis

or coupling (EDC/HOBt) is performed. If the 2-position is a halide, palladium-catalyzed

carbonylation or substitution is used.

Target Intermediate: T-26c Methyl Ester.

Step 5: Saponification & Salt Formation
Hydrolysis: The methyl ester is hydrolyzed using LiOH in THF/Water.

Salt Formation: The resulting free acid is treated with exactly 2 equivalents of Sodium

Hydroxide (NaOH) or Sodium Methoxide (NaOMe) in methanol/water, followed by

lyophilization.
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Final Product:T-26c Disodium Salt.
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Figure 2: Step-wise synthesis of T-26c Disodium Salt.

Experimental Protocols for Validation
To ensure the synthesized compound is T-26c and biologically active, the following self-

validating protocols must be performed.

Protocol A: Fluorogenic MMP-13 Inhibition Assay
This assay confirms the IC50 potency (Target: < 10 pM).

Reagents:

Recombinant Human MMP-13 catalytic domain.

Fluorogenic Substrate: Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2 (MMP substrate).

Assay Buffer: 50 mM Tris (pH 7.5), 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35.

Procedure:

Prepare 10-point serial dilution of T-26c Disodium Salt in DMSO (start at 100 nM, dilute

down to 0.01 pM).

Incubate enzyme (0.5 nM final) with inhibitor for 30 mins at 25°C.

Add Fluorogenic Substrate (10 µM final).

Monitor fluorescence (Ex: 328 nm / Em: 393 nm) kinetically for 20 mins.
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Validation:

Calculate slope of fluorescence vs. time.

Plot % Inhibition vs. Log[Concentration].

Pass Criteria: IC50 must be < 50 pM.

Protocol B: Selectivity Screen (Safety Profiling)
To confirm the compound is T-26c and not a broad-spectrum inhibitor, test against MMP-1 and

MMP-2.

Setup: Same as Protocol A, but substitute MMP-13 with recombinant MMP-1 or MMP-2.

Pass Criteria:

MMP-1 IC50 > 10,000 nM.

MMP-2 IC50 > 10,000 nM.

Note: High selectivity prevents the musculoskeletal side effects seen with Marimastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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